Journal Name:Journal of Polymers and the Environment
Journal ISSN:1566-2543
IF:4.705
Journal Website:http://www.springer.com/chemistry/polymer+science/journal/10924
Year of Origin:2000
Publisher:Springer New York
Number of Articles Per Year:400
Publishing Cycle:Quarterly
OA or Not:Not
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2023-01-05 , DOI:
10.1177/10567895221143809
Nowadays, foam structures have several applications in industries. Basically, discontinuities such as pores cause complications in evaluating the mechanical and fracture behavior. In other words, u...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2023-01-16 , DOI:
10.1177/10567895221146239
The Finite-Volume Direct Averaging Micromechanics (FVDAM) method has been further extended to predict nonlinear behaviors of unidirectional boron/aluminum (B/Al) composites, induced by plastic defo...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-12-04 , DOI:
10.1177/10567895221135054
Recently, hydroforming has paid dividends in composite forming due to its uniform pressure distribution, which helps in reducing the delamination defects. Considering the need to develop an appropr...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-09-07 , DOI:
10.1177/10567895221123092
In this research, the damage process and dynamic failure behavior of some sandstone rocks, containing an elliptical hole, were evaluated. For this reason, a series of laboratory tests under both st...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-07-13 , DOI:
10.1177/10567895221107707
A series of triaxial compression tests were conducted on deep-buried marble to reveal its deformation and failure characteristics along with the formation mechanism under high in-situ stress. The e...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-05-11 , DOI:
10.1177/10567895221095890
We present a novel microcrack-damage theory for brittle solids under compression. Instead of using internal variables like zeroth, second or fourth rank damage tensors, the state of material damage is represented by an internal function that encapsulates the information of direction, density and size of microcracks. Just like other internal variables, the evolution of this state function must obey the second law of thermodynamics for arbitrary loading paths. This is done by casting the model in the framework of continuous hyperplasticity and enforcing a non-negative dissipation rate functional. The proposed framework offers predictions on the continuous evolution of microcrack density and the induced material anisotropy along with the macroscopic stress-strain curves. The use of continuous damage function grants the model significantly enhanced resolution in characterizing the direction-dependent response of cracked solids compared to classical models that are based on damage tensors. Two scenarios are considered in developing the theory, one assumes frictionless cracks and the other incorporates friction between crack surfaces. The results highlight that inelasticity, pressure dependence, and loading-unloading hysteresis exhibited by brittle solids are natural consequences of frictional microcracks. The proposed theory offers a generic and versatile framework to upscale micromechanical processes operating at individual crack scale to explain the macroscopic behavior of cracked solids.
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2023-01-03 , DOI:
10.1177/10567895221143807
The moisture content has an important influence on the strength and stability of coal pillar dams in underground reservoirs. In this paper, the uniaxial compression test was performed on coal sampl...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-04-18 , DOI:
10.1177/10567895221095889
Rock mass is often encountered with complicated stress disturbance caused by human-induced engineering loads and the environmental loads. Cyclic or fatigue loading path with fixed loading frequency are widely performed. To date, however, damage and fracture evolution of the pre-flawed rock under variable-frequency multi-level constant amplitude (VFMLCA) cyclic loads was not well understood. In the present study, granite samples containing a circular hole and two fissures were prepared to conduct VFMLCA cyclic loading tests. The fatigue strength, deformation, energy conversion, damage propagation, and crack coalescence were comprehensively investigated. Testing results show that the fatigue strength increases with increasing fissure angle. Rock volumetric strain and the dissipated energy are the maximum for rock with a 50° fissure angle. The dissipated energy increases with decreasing of loading frequency and an exponential relation is revealed between them. In addition, a damage evolution model that can well describe the two-stage and three-stage damage evolution for each cyclic loading level and the entire loading process is proposed and proved. Moreover, three failure modes of single tensile coalescence, double tensile coalescence, and double shear coalescence were revealed from the reconstructed CT images. It is suggested that the double shear coalescence is prone to forming large crack network.
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-10-17 , DOI:
10.1177/10567895221133451
Considering the self-similar characteristic of irregular pore network of materials during the damage evolution process, a pore ubiquitiform model (PUM) is developed to characterize the multiscale p...
Journal of Polymers and the Environment ( IF 4.705 ) Pub Date: 2022-06-01 , DOI:
10.1177/10567895221099666
Ageing conditions and braided structures will affect dynamic damage and failure mechanisms of 3D braided composites. Here we report the influence of thermo-oxidative ageing on impact compression behaviors of 3D braided composite with and without axial yarns, i.e., four directional (3D4d) and five directional (3D5d) braided composites. We found a significant difference in mechanical properties between epoxy resins and composites after ageing. The impact compressive strength of epoxy resins declined rapidly and then slowly, while the composites decreased continuously, with the increase of ageing days. The interfacial debonding is main degradation mechanism for both braided composites at the later ageing stage. Thermo-oxidative ageing accelerates the inner damage evolution which propagates from surface cracks. Compared with 3D4d braided composites, the 3D5d braided structure has higher strength retaining level after ageing. In addition, the 3D5d braided samples have higher resistance to impact deformation and lower crack propagation. Finite element analysis (FEA) results revealed that 3D5d composites showed higher load carrying capacity and less damages than 3D4d composites.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENGINEERING, ENVIRONMENTAL 工程:环境4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
17.90 | 55 | Science Citation Index Expanded | Not |
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